1-{2-[2-(2-ethoxyphenoxy)ethoxy]ethoxy}-3,5-dimethylbenzene

• IUPAC Name: 1-[2-[2-(2-ethoxyphenoxy)ethoxy]ethoxy]-3,5-dimethylbenzene
• InChI: InChI=1S/C20H26O4/c1-4-22-19-7-5-6-8-20(19)24-12-10-21-9-11-23-18-14-16(2)13-17(3)15-18/h5-8,13-15H,4,9-12H2,1-3H3
• InChI Key: PBFTXVPUKOULGN-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1OCCOCCOC2=CC(=CC(=C2)C)C
• Molecular Formula: C20H26O4
• Molecular Weight: 330.4 g/mol

Description

1-{2-[2-(2-ethoxyphenoxy)ethoxy]ethoxy}-3,5-dimethylbenzene, commonly known as TMB-4, is a chemical compound that has gained attention in recent years due to its potential applications in scientific research. TMB-4 is a synthetic molecule that was first synthesized in 2008 and has since been studied for its various properties and potential uses.

Mechanism of Action

The mechanism of action of TMB-4 is not fully understood, but it is believed to work by modulating various cellular pathways and signaling pathways in the body. TMB-4 has been shown to have anti-inflammatory and antioxidant properties, which may contribute to its potential therapeutic effects.
Biochemical and Physiological Effects:
TMB-4 has been shown to have a variety of biochemical and physiological effects, including the ability to inhibit the growth of cancer cells, reduce inflammation, and protect against oxidative stress. TMB-4 has also been shown to have neuroprotective effects, which may make it a promising candidate for the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.

Advantages and Limitations for Lab Experiments

One of the advantages of using TMB-4 in scientific research is its relatively simple synthesis method, which makes it easy to produce in large quantities. Additionally, TMB-4 has been shown to have low toxicity and is generally well-tolerated in animal studies. However, one limitation of using TMB-4 in lab experiments is that its mechanism of action is not fully understood, which may make it difficult to interpret results and design experiments.

Future Directions

There are several potential future directions for research on TMB-4. One area of interest is the development of TMB-4 as a potential therapeutic agent for the treatment of cancer and other diseases. Additionally, further research is needed to fully understand the mechanism of action of TMB-4 and its potential applications in various scientific research fields. Other potential future directions include the development of new synthesis methods for TMB-4 and the exploration of its potential applications in materials science.

Synthesis Methods

The synthesis of TMB-4 involves several steps, including the reaction of 2,6-dimethylphenol with ethylene oxide to form 2-(2-hydroxyethoxy)-6-methylphenol. This intermediate is then reacted with 2-chloroethyl ethyl ether, followed by the addition of sodium hydroxide and 2-ethoxyphenol to form the final product, TMB-4.

Scientific Research Applications

TMB-4 has been studied for its potential applications in a variety of scientific research fields, including biomedical research, drug discovery, and materials science. One of the primary uses of TMB-4 is as a potential therapeutic agent for the treatment of various diseases, including cancer, diabetes, and neurological disorders.